Cas no 1349847-02-4 (3-Fluoro-4-(5-methylthiophen-2-YL)benzoic acid)

• Product Name: 3-Fluoro-4-(5-methylthiophen-2-YL)benzoic acid
• CAS No: 1349847-02-4
• MF: C₁₂H₉FO₂S
• MW: 236.262065649033
• MDL: MFCD21274193
• CID: 4785977
• Update Time: 2025-05-25

3-Fluoro-4-(5-methylthiophen-2-YL)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-FLUORO-4-(5-METHYLTHIOPHEN-2-YL)BENZOIC ACID
• 3-Fluoro-4-(5-methylthiophen-2-YL)benzoic acid

• MDL： MFCD21274193
• Inchi： 1S/C12H9FO2S/c1-7-2-5-11(16-7)9-4-3-8(12(14)15)6-10(9)13/h2-6H,1H3,(H,14,15)
• InChI Key： ARRRTAPJLSNRPV-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C1C=CC(C(=O)O)=CC=1F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• XLogP3: 3.3
• Topological Polar Surface Area: 65.5

Additional information on 3-Fluoro-4-(5-methylthiophen-2-YL)benzoic acid

3-Fluoro-4-(5-Methylthiophen-2-YL)Benzoic Acid: A Comprehensive Overview

The compound with CAS No. 1349847-02-4, known as 3-Fluoro-4-(5-methylthiophen-2-YL)benzoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a fluorine atom and a methylthiophene group. The presence of these functional groups imparts distinct chemical and biological properties, making it a valuable compound for various applications.

Benzoic acid derivatives are well-known for their versatility in organic synthesis and their potential as bioactive molecules. The addition of a fluorine atom at the 3-position of the benzene ring introduces electron-withdrawing effects, which can influence the compound's reactivity and stability. Similarly, the methylthiophene group attached at the 4-position introduces aromaticity and potential for conjugation, further enhancing the molecule's electronic properties.

Recent studies have explored the synthesis and characterization of this compound, highlighting its potential as a building block for more complex molecules. Researchers have employed various synthetic strategies, including coupling reactions and cross-coupling techniques, to efficiently construct this compound. The use of palladium catalysts in these reactions has been particularly promising, enabling high yields and excellent regioselectivity.

The biological activity of 3-Fluoro-4-(5-methylthiophen-2-YL)benzoic acid has also been a topic of interest. Preclinical studies suggest that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for drug development. Additionally, its ability to modulate cellular signaling pathways has been investigated, further underscoring its therapeutic potential.

In terms of applications, this compound has found utility in the development of functional materials. Its aromatic structure and electron-withdrawing groups make it suitable for use in organic electronics, such as in the fabrication of semiconducting polymers and organic light-emitting diodes (OLEDs). Recent advancements in materials science have demonstrated how this compound can be integrated into these systems to enhance their performance and efficiency.

From an environmental perspective, the synthesis and degradation pathways of this compound have been studied to assess its ecological impact. Research indicates that under certain conditions, the compound undergoes biodegradation, reducing its persistence in the environment. This information is crucial for ensuring sustainable practices in its production and use.

Looking ahead, ongoing research is focused on optimizing the synthesis of 3-Fluoro-4-(5-methylthiophen-2-YL)benzoic acid to improve scalability and reduce costs. Additionally, efforts are being made to explore its applications in emerging fields such as nanotechnology and green chemistry. These advancements are expected to further solidify the importance of this compound in both academic and industrial settings.